Cas no 948293-04-7 (6-chloro-2,8-dimethyl-quinolin-4-amine)

• Product Name: 6-chloro-2,8-dimethyl-quinolin-4-amine
• CAS No: 948293-04-7
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 874421
• PubChem ID: 17039856
• Update Time: 2025-04-19

6-chloro-2,8-dimethyl-quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,8-dimethyl-quinolin-4-amine
• 4-Amino-6-chloro-2,8-dimethylquinoline
• 6-chloro-2,8-dimethylquinolin-4-amine
• 948293-04-7
• DTXSID70589039
• MFCD09787711
• SCHEMBL436019
• AKOS011479058
• AB52057

• Inchi： 1S/C11H11ClN2/c1-6-3-8(12)5-9-10(13)4-7(2)14-11(6)9/h3-5H,1-2H3,(H2,13,14)
• InChI Key： IPOIRDZLFFYDGX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(C=1)=C(C=C(C)N=2)N

Computed Properties

• Exact Mass: 206.06100
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.66840